Cas no 39695-96-0 (1-amino-2-(4-nitrophenyl)ethaniminium chloride)

• Product Name: 1-amino-2-(4-nitrophenyl)ethaniminium chloride
• CAS No: 39695-96-0
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• MDL: MFCD01671267
• CID: 1510629
• PubChem ID: 46318421
• Update Time: 2025-04-24

1-amino-2-(4-nitrophenyl)ethaniminium chloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-nitrophenyl)ethaniminium chloride
• 2-(4-Nitrophenyl)ethanimidamide hydrochloride (1:1)
• benzeneethanimidamide, 4-nitro-, hydrochloride (1:1)
• AS-0254
• (4-Nitrophenyl)ethanimidamide--hydrogen chloride (1/1)
• AKOS030242062
• 2-(4-Nitrophenyl)acetimidamide hydrochloride
• SCHEMBL1008784
• 2-(4-Nitrophenyl)acetimidamidehydrochloride
• 39695-96-0
• UWOXNCVLVJFRHA-UHFFFAOYSA-N
• MFCD01671267
• 2-(4-nitrophenyl)ethanimidamide;hydrochloride
• 2-(4-nitrophenyl)ethanimidamide hydrochloride
• DTXSID90960301

• MDL： MFCD01671267
• Inchi： 1S/C8H9N3O2.ClH/c9-8(10)5-6-1-3-7(4-2-6)11(12)13;/h1-4H,5H2,(H3,9,10);1H
• InChI Key： UWOXNCVLVJFRHA-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=CC=1)CC(=N)N)=O

Computed Properties

• Exact Mass: 204.968
• Monoisotopic Mass: 215.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 87.74

Additional information on 1-amino-2-(4-nitrophenyl)ethaniminium chloride

1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride (CAS No. 39695-96-0)

1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride, also known by its CAS number CAS No. 39695-96-0, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C8H8N3O2·Cl, has been extensively studied for its unique properties and potential applications in drug development, chemical synthesis, and material engineering.

The structure of 1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride consists of a central ethaniminium ion (CH2NH3+), which is attached to a 4-nitrophenyl group at the second position and an amino group at the first position. The presence of the nitro group (-NO2) on the phenyl ring imparts strong electron-withdrawing properties, making this compound highly reactive in certain chemical environments. The chloride ion (Cl-) serves as the counterion, balancing the positive charge of the ethaniminium ion.

Recent studies have highlighted the potential of CAS No. 39695-96-0 in drug delivery systems due to its ability to form stable complexes with various biomolecules. Researchers have explored its use as a carrier for anti-cancer drugs, where its unique charge characteristics allow for targeted drug release mechanisms. Additionally, the compound has shown promise in enhancing the bioavailability of certain therapeutic agents by modifying their pharmacokinetic profiles.

In the field of materials science, 1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride has been utilized as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing MOFs with tailored properties for gas storage, catalysis, and sensing applications.

The synthesis of CAS No. 39695-96-0 typically involves a multi-step process that includes nucleophilic substitution reactions and subsequent protonation steps to form the ethaniminium ion. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In terms of physical properties, 1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride is known for its high solubility in polar solvents such as water and methanol, which facilitates its use in various solution-based applications. Its melting point is relatively high due to strong intermolecular hydrogen bonding and electrostatic interactions within the crystal lattice.

The compound's spectroscopic properties have also been studied extensively. UV-vis spectroscopy reveals strong absorption bands corresponding to transitions within the aromatic ring system and charge transfer processes involving the nitro group. These spectral features make it a useful probe for studying intermolecular interactions in complex systems.

In conclusion, CAS No. 39695-96-0, or 1-Amino-2-(4-Nitrophenyl)Ethaniminium Chloride, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, positioning it as a key player in modern chemical science.